Cas no 3654-23-7 (4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine)

• Product Name: 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine
• CAS No: 3654-23-7
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6453223
• PubChem ID: 33783095
• Update Time: 2025-11-05

4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 4-(2-chlorophenyl)-1,3-dimethyl-

• Inchi： 1S/C11H12ClN3/c1-7-10(11(13)15(2)14-7)8-5-3-4-6-9(8)12/h3-6H,13H2,1-2H3
• InChI Key： GANXEILFYRXYOV-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C2=CC=CC=C2Cl)C(C)=N1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 129-130 °C
• Boiling Point: 339.1±42.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine

Introduction to 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No. 3654-23-7)

4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine, also known by its CAS number 3654-23-7, is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a 2-chlorophenyl group and two methyl groups. The combination of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.

The chemical structure of 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine is represented by the formula C₁₂H₁₃ClN₃. The molecular weight of this compound is approximately 240.70 g/mol. Its physical properties include a melting point of around 90-92°C and a boiling point of approximately 300°C at 760 mmHg. The compound is generally stable under normal conditions but may decompose at higher temperatures or in the presence of strong acids or bases.

In terms of solubility, 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine exhibits moderate solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). However, it has limited solubility in water, which can be enhanced by the use of co-solvents or surfactants. This property is crucial for its application in pharmaceutical formulations where solubility can significantly affect bioavailability and efficacy.

The biological activity of 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine has been the subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest potential therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine has also been investigated for its potential as an antitumor agent. Research conducted at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

In addition to its therapeutic potential, 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine has been explored for its use as a building block in organic synthesis. Its reactive functional groups make it an ideal starting material for the synthesis of more complex molecules with diverse biological activities. For example, chemists at the University of California have utilized this compound to develop novel derivatives with enhanced pharmacological properties and improved drug-like characteristics.

The safety profile of 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs such as the liver and kidneys. However, as with any new chemical entity, further safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

In conclusion, 4-(2-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No. 3654-23-7) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the pursuit of innovative medical solutions.